Cas no 154548-68-2 (Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)-)
154548-68-2 structure
Product Name:Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)-
CAS No:154548-68-2
MF:C11H9N3O2
MW:215.208061933517
CID:106616
PubChem ID:45094404
Update Time:2025-04-18
Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)-
- Benzonitrile, 4-(5-ethoxy-1,3,4-oxadiazol-2-yl)- (9CI)
- 4-(5-ethoxy-1,3,4-oxadiazol-2-yl)benzonitrile
- Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)-(9ci)
- 154548-68-2
-
- Inchi: 1S/C11H9N3O2/c1-2-15-11-14-13-10(16-11)9-5-3-8(7-12)4-6-9/h3-6H,2H2,1H3
- InChI Key: FLFNXVKHJXEFON-UHFFFAOYSA-N
- SMILES: O1C(=NN=C1C1C=CC(C#N)=CC=1)OCC
Computed Properties
- Exact Mass: 215.06957
- Monoisotopic Mass: 215.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.9A^2
- XLogP3: 1.8
Experimental Properties
- PSA: 71.94
Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)- Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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